Cas no 539840-16-9 (9-(3-hydroxyphenyl)-2-(4-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one)

• Product Name: 9-(3-hydroxyphenyl)-2-(4-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• CAS No: 539840-16-9
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 6196681
• PubChem ID: 4064194
• Update Time: 2025-07-17

9-(3-hydroxyphenyl)-2-(4-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one Chemical and Physical Properties

Names and Identifiers

• 9-(3-hydroxyphenyl)-2-(4-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• 539840-16-9
• Oprea1_641370
• 9-(3-hydroxyphenyl)-2-(4-methylphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one
• F1264-3719
• SR-01000011010
• 9-(3-hydroxyphenyl)-2-(4-methylphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• 9-(3-hydroxyphenyl)-2-(p-tolyl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
• SR-01000011010-1
• AKOS024604070

• Inchi： 1S/C22H20N4O2/c1-13-8-10-14(11-9-13)21-24-22-23-17-6-3-7-18(28)19(17)20(26(22)25-21)15-4-2-5-16(27)12-15/h2,4-5,8-12,20,27H,3,6-7H2,1H3,(H,23,24,25)
• InChI Key： TYYVCLIVZFGYIL-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1C(C1C=CC=C(C=1)O)N1C(=NC(C3C=CC(C)=CC=3)=N1)N2

Computed Properties

• Exact Mass: 372.15862589g/mol
• Monoisotopic Mass: 372.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 9-(3-hydroxyphenyl)-2-(4-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one

Comprehensive Analysis of 9-(3-hydroxyphenyl)-2-(4-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one (CAS No. 539840-16-9)

The compound 9-(3-hydroxyphenyl)-2-(4-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one, identified by its CAS No. 539840-16-9, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a triazoloquinazolinone core with substituted phenyl rings, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutic agents due to its bioactive properties and structural versatility.

In recent years, the scientific community has shown growing interest in triazoloquinazolinone derivatives, driven by their diverse pharmacological activities. The 9-(3-hydroxyphenyl) and 2-(4-methylphenyl) substitutions in this compound enhance its molecular interactions with biological targets, such as enzymes and receptors. This has led to investigations into its potential roles in anti-inflammatory, antioxidant, and neuroprotective applications. Given the rising global focus on neurodegenerative diseases and chronic inflammation, this compound aligns with current research trends addressing unmet medical needs.

From a synthetic chemistry perspective, the preparation of CAS No. 539840-16-9 involves multi-step reactions, often starting from readily available precursors like anthranilic acid derivatives and hydrazine. The incorporation of the hydroxyphenyl group introduces polarity, which can influence the compound's solubility and bioavailability—key factors in drug development. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to confirm its purity and structural integrity.

The compound's mechanism of action is an area of active exploration. Preliminary studies suggest that it may modulate signal transduction pathways by interacting with kinase enzymes or G-protein-coupled receptors (GPCRs). Such interactions could explain its observed effects in cell proliferation assays and in vitro models. Additionally, its hydrogen-bonding capacity, attributed to the hydroxyl group, may contribute to its binding affinity for biological targets, making it a valuable tool for structure-activity relationship (SAR) studies.

Beyond its pharmaceutical potential, 9-(3-hydroxyphenyl)-2-(4-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one has also been examined in material science applications. Its conjugated π-electron system and rigid framework make it a candidate for organic semiconductors or fluorescent probes. This dual applicability underscores its interdisciplinary relevance, bridging gaps between medicinal chemistry and advanced materials.

In summary, CAS No. 539840-16-9 represents a compelling case study in modern chemical research. Its structural complexity, combined with its therapeutic and technological promise, positions it as a subject of ongoing investigation. As the scientific community continues to unravel its full potential, this compound may pave the way for innovations in both healthcare and industrial applications.